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Compound of Interest

2-(Benzoyloxy)-2-methylpropanoic
Compound Name: o
aci

cat. No.: B1590656

For Researchers, Scientists, and Drug Development Professionals

Section 1: Chemical and Physical Properties

2-(Benzoyloxy)-2-methylpropanoic acid is a solid, white to yellow powder or crystal. A clear
understanding of its fundamental properties is the first step in a robust safety assessment.

Property Value Source

Molecular Formula C11H1204 --INVALID-LINK--[1]
Molecular Weight 208.21 g/mol --INVALID-LINK--[1]
Physical Form Solid --INVALID-LINK--
Purity Typically =297% --INVALID-LINK--
Storage Temperature Room Temperature --INVALID-LINK--

Section 2: Hazard Identification and Classification

2-(Benzoyloxy)-2-methylpropanoic acid is classified as a hazardous substance under the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary
hazards are associated with ingestion, skin and eye contact, and inhalation.
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GHS Pictogram:

laalt text

Signal Word:Warning

Hazard Statements:

H302: Harmful if swallowed.[2][3]

H315: Causes skin irritation.[2][3][4]

H318/H319: Causes serious eye damage/irritation.[2][3][4][5]

H335: May cause respiratory irritation.[2][3][4]

Potential Health Effects:

Ingestion: Harmful if swallowed. Large doses may lead to sore throat, gastric pain, nausea,
and vomiting.[3]

 Inhalation: May cause respiratory irritation, sore throat, and coughing.[3][4]

o Skin Contact: Causes skin irritation, which may manifest as redness, itching, scaling, or
blistering.[3][4]

o Eye Contact: Causes serious eye damage or irritation, characterized by redness, pain, and
watering.[3][4]

Section 3: Toxicological Profile

While comprehensive toxicological data for 2-(Benzoyloxy)-2-methylpropanoic acid is not
extensively published, the hazard classifications suggest a profile of moderate acute toxicity
and significant irritant properties.

o Acute Toxicity: Classified as Category 4 for acute oral toxicity.[3]

o Skin Corrosion/Irritation: Classified as Category 2, indicating it is a skin irritant.[3]
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e Serious Eye Damage/Eye Irritation: Classified as Category 1 or 2, indicating a risk of serious
eye damage or irritation.[3][5]

» Carcinogenicity, Mutagenicity, and Reproductive Toxicity: There is no data available to
classify this compound for these long-term effects.[3]

Section 4: Safe Handling and Storage Protocols

Adherence to strict safety protocols is paramount when working with 2-(Benzoyloxy)-2-
methylpropanoic acid. The following procedures are designed to minimize exposure and
ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential.

Essential Personal Protective Equipment

Face Shield
(when splash risk is high)
>(Splash-Proof Safety Goggles)
Chemical-Resistant Gloves
(e.g., Nitrile)

{Laboratory Coat)

Click to download full resolution via product page

Researcher

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://tsapps.nist.gov/srmext/msds/350c-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC105710010&countryCode=US&language=en
https://tsapps.nist.gov/srmext/msds/350c-MSDS.pdf
https://www.benchchem.com/product/b1590656?utm_src=pdf-body
https://www.benchchem.com/product/b1590656?utm_src=pdf-body
https://www.benchchem.com/product/b1590656?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Essential PPE for handling 2-(Benzoyloxy)-2-methylpropanoic acid.

Engineering Controls

» Ventilation: Always handle this compound in a well-ventilated area. Use of a chemical fume
hood is strongly recommended to minimize inhalation exposure.[2][6]

o Eyewash Stations and Safety Showers: Ensure that emergency eyewash stations and safety
showers are readily accessible and in good working order.

Handling Procedures

e Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[6]
e Prevent Contact: Avoid all direct contact with the skin, eyes, and clothing.[2]

e Hygiene Practices: Wash hands thoroughly with soap and water after handling. Do not eat,
drink, or smoke in areas where the chemical is used.[2][3]

Storage Requirements

o Container: Keep the container tightly closed and store in a dry, cool, and well-ventilated
place.[6]

e Incompatibilities: Store away from strong oxidizing agents.[4]

Section 5: Emergency and First-Aid Procedures

Rapid and appropriate response to an exposure is critical. The following workflow outlines the
necessary steps.
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Exposure Event

Inhaled Skin Contact Eye Contact Swallowed

/ / First-Aid Measures \ \

; Eye Contact:
kin Contact: i q i i
Skin Contact Rinse cautiously with water for several mmutes.}

Remove contaminated clothing. N
. Remove contact lenses, if present and easy to do.
‘Wash with plenty of soap and water. N A
Continue rinsing.

Get medical advice if irritation occurs.

Inhalation:
Move to fresh air. o
Seek medical attention if symptoms persist. Call a doctor if you feel unwell

Do NOT induce vomiting.

Ingestion:
Rinse mouth.

Immediately call a poison center or doctor.

Click to download full resolution via product page
Caption: First-aid workflow for exposure to 2-(Benzoyloxy)-2-methylpropanoic acid.
Specific First-Aid Instructions:

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek medical attention.[6]

o Skin Contact: In case of skin contact, immediately wash off with soap and plenty of water.
Remove contaminated clothing. If skin irritation persists, consult a physician.[3]

o Eye Contact: In case of eye contact, rinse thoroughly with plenty of water for at least 15
minutes and consult a physician.[6]

 Ingestion: If swallowed, rinse mouth with water. Never give anything by mouth to an
unconscious person. Call a physician or poison control center immediately.[3][6]

Section 6: Spills and Disposal
Accidental Release Measures

« Evacuate: Evacuate personnel to a safe area.

o Ventilate: Ensure adequate ventilation.
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o Containment: Use personal protective equipment. Avoid dust formation. Sweep up and
shovel the material. Do not let the product enter drains.[6]

» Disposal: Place the spilled material in a suitable, closed container for disposal.

Waste Disposal

Dispose of this chemical and its container in accordance with local, regional, and national
regulations. Do not dispose of it with household waste. Contact a licensed professional waste
disposal service.

Section 7: Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[6]

» Hazardous Combustion Products: In case of fire, carbon oxides may be liberated.[4]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective clothing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Safety and Handling Guide for 2-
(Benzoyloxy)-2-methylpropanoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590656#2-benzoyloxy-2-methylpropanoic-acid-
safety-data-sheet-sds-and-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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